Cas no 131635-06-8 (1-(2-Benzylphenyl)-4-methylpiperazine)

1-(2-Benzylphenyl)-4-methylpiperazine structure
131635-06-8 structure
Product Name:1-(2-Benzylphenyl)-4-methylpiperazine
CAS No:131635-06-8
MF:C18H22N2
MW:266.380684375763
CID:160416
PubChem ID:3058753
Update Time:2025-04-19

1-(2-Benzylphenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Benzylphenyl)-4-methylpiperazine
    • Piperazine,1-methyl-4-[2-(phenylmethyl)phenyl]-
    • Sifaprazine
    • Sifaprazine [INN]
    • UNII-372MWC170E
    • CHEMBL2105432
    • 131635-06-8
    • 1-Methyl-4-(alpha-phenyl-o-tolyl)piperazine
    • Q27256613
    • DTXSID30157152
    • SCHEMBL21524898
    • 372MWC170E
    • NS00125253
    • Inchi： 1S/C18H22N2/c1-19-11-13-20(14-12-19)18-10-6-5-9-17(18)15-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3
    • InChI Key： SDJWUEKTZZQYLK-UHFFFAOYSA-N
    • SMILES： N1(C2=CC=CC=C2CC2C=CC=CC=2)CCN(C)CC1

Computed Properties

  • Exact Mass: 266.17800
  • Monoisotopic Mass: 266.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.056
  • Boiling Point: 396.5°Cat760mmHg
  • Flash Point: 177.2°C
  • Refractive Index: 1.581
  • PSA: 6.48000
  • LogP: 3.03210

1-(2-Benzylphenyl)-4-methylpiperazine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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